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Compound of Interest

Compound Name: Diaminoguanidine

Cat. No.: B1197381 Get Quote

Heavy Metal Removal
Diaminoguanidine-functionalized materials have demonstrated exceptional efficacy in the

removal of heavy metal ions from aqueous solutions. A notable example is diaminoguanidine-

modified cellulose (DiGu-MC), which exhibits high adsorption capacities for various toxic

metals.[1][2] The abundant nitrogen functional groups in diaminoguanidine act as potent

chelating sites for metal ions.[3]

Comparative Performance Data
The following table summarizes the maximum adsorption capacities (q_max) of DiGu-MC for

several heavy metal ions compared to other commonly used adsorbents like activated carbon

and zeolites.
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Adsorbent Material Target Metal Ion
Adsorption
Capacity (mg/g)

Reference

Diaminoguanidine-

Modified Cellulose

(DiGu-MC)

Pb(II) 70 [1]

Cu(II) 66 [1]

Hg(II) 55 [1]

Cd(II) 41 [1]

Activated Carbon

(from biomass)
Pb(II) 438.6 [4]

Cd(II) 121.5 [4]

Cu(II) >90% removal [5]

Natural Zeolite

(Clinoptilolite)
Pb(II) >90% removal [6]

Cd(II) >90% removal [6]

Cu(II) 98% removal [6]

Experimental Protocols
Synthesis of Diaminoguanidine-Modified Cellulose (DiGu-MC)[1][3]

Oxidation of Cellulose: Cellulose powder is oxidized to dialdehyde cellulose (DAC).

Functionalization: 0.5 g of DAC is reacted with 0.75 g of diaminoguanidine in 100 ml of

ethanol in the presence of triethylamine.

Reflux: The mixture is refluxed at 80°C for 6 hours.

Product Collection: The resulting orange-yellow powder of DiGu-MC is collected.

Batch Adsorption Experiment for Heavy Metal Removal[1]
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A known weight of the adsorbent (e.g., 0.05 g) is added to a specific volume (e.g., 50 mL) of

a metal ion solution with a known initial concentration.

The pH of the solution is adjusted to the optimal value (e.g., pH 6).

The mixture is agitated at a constant speed and temperature for a predetermined contact

time to reach equilibrium.

The adsorbent is separated from the solution by filtration.

The final concentration of the metal ion in the filtrate is determined using Inductively Coupled

Plasma-Atomic Emission Spectrometry (ICP-AES).

The adsorption capacity is calculated using the formula:

𝑞
𝑒

= (𝐶0 − 𝐶𝑒 ) ×𝑉
𝑚 qe​=m(C0​−Ce​)×V​

, where

𝐶0 C0​

and

𝐶𝑒 Ce​

are the initial and equilibrium concentrations of the metal ion, V is the volume of the solution,
and m is the mass of the adsorbent.
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Adsorption Experiment

Adsorbent Material
(e.g., DiGu-functionalized)

Set Experimental Parameters
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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